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methyl[(1-methylcyclobutyl)methyl]amine hydrochloride

Name: methyl[(1-methylcyclobutyl)methyl]amine hydrochloride
Brand: Smolecule
SKU: S6564846
Rating: 4 (6 reviews)

Catalog No.

S6564846

CAS No.

2763776-77-6

M.F

C7H16ClN

M. Wt

149.7

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

methyl[(1-methylcyclobutyl)methyl]amine hydrochlor...

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1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Future Directions
12. Specification
13. Others

General Information

CAS Number

2763776-77-6

Product Name

methyl[(1-methylcyclobutyl)methyl]amine hydrochloride

Molecular Formula

C7H16ClN

Molecular Weight

149.7

MCBA is a tertiary amine with the molecular formula C9H19N.HCl. It has a molecular weight of 183.73 g/mol and a melting point of 67-72℃. The compound is a colorless oil that is soluble in water, ethanol, and ether. MCBA is commonly used as a reagent in organic synthesis and as a chiral auxiliary due to its stereochemistry. It was first synthesized in 1966 by H.V. Venkateswaran and M.G. Finnegan.

Physical and Chemical Properties

MCBA has a chiral center at the α-carbon of the cyclobutane ring. It exists as a 1:1 mixture of enantiomers, and the racemic mixture is commonly used in research. The compound is a colorless liquid with a pKa of 10.07. MCBA has a boiling point of 195-197℃ at 760 mmHg and a specific gravity of 0.87. The compound is stable under normal conditions but can decompose at high temperatures or with strong acids.

Synthesis and Characterization

MCBA can be synthesized from commercially available starting materials, such as cyclobutyl methyl ketone and methylamine hydrochloride. The reaction is carried out under acidic conditions and yields a racemic mixture of MCBA. Several analytical methods are used to characterize MCBA, such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS).

Analytical Methods

NMR spectroscopy is used to determine the stereochemistry and purity of MCBA. The ^1H NMR spectrum shows two singlets at 0.9 ppm and 1.4 ppm, which correspond to the methyl and cyclobutane protons, respectively. The ^13C NMR spectrum shows peaks at 12.3 ppm and 20.6 ppm, which correspond to the methyl and methylene carbons, respectively. IR spectroscopy is used to confirm the presence of the amine and carbonyl groups in MCBA. MS is used to determine the molecular weight and purity of MCBA.

Biological Properties

MCBA has the potential to act as a chiral auxiliary in organic synthesis. It can also form complexes with transition metals and be used as ligands in catalytic reactions. There is limited research on the biological properties of MCBA, but it has been shown to have antibacterial and antifungal activity.

Toxicity and Safety in Scientific Experiments

MCBA is a hazardous compound and should be handled with caution. It can cause skin irritation and respiratory problems if inhaled. It is recommended to use protective clothing and equipment when handling MCBA.

Applications in Scientific Experiments

MCBA is commonly used as a reagent in organic synthesis and as a chiral auxiliary in asymmetric synthesis. It can also form complexes with transition metals and be used as ligands in catalytic reactions.

Current State of Research

There has been limited research on the biological properties of MCBA. However, there is ongoing research on its potential use as a chiral auxiliary in asymmetric synthesis and its applications in catalytic reactions.

Potential Implications in Various Fields of Research and Industry

MCBA has the potential to be used in various fields of research and industry, such as organic synthesis, drug discovery, and catalysis.
Limitations:
One limitation of MCBA is its high cost and limited availability. Another limitation is its potential toxicity and safety concerns.

Future Directions

1. Further research on the biological properties of MCBA and its potential use as an antibacterial and antifungal agent.
2. Development of more efficient and cost-effective synthesis methods for MCBA.
3. Investigation of the potential applications of MCBA as a chiral auxiliary in asymmetric synthesis and in catalytic reactions.
4. Development of new analytical methods for the characterization of MCBA.
5. Exploration of the potential use of MCBA in drug delivery systems.
6. Investigation of the toxicity and safety profile of MCBA under different conditions.
7. Study of the impact of MCBA on the environment and its potential for bioaccumulation.
8. Development of new derivatives of MCBA with improved properties and applications.
9. Investigation of the potential use of MCBA in the synthesis of chiral pharmaceuticals.
10. Examination of the potential use of MCBA in the synthesis of chiral amino acids.
In conclusion, MCBA is a synthetic organic compound with potential implications in various fields of research and industry. Despite its limited availability and potential toxicity, MCBA has promising applications in organic synthesis, drug discovery, and catalysis. Further research is needed to fully explore its potential implications and limitations.